Cas no 2034393-18-3 (4-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-ylpyridazine)

• Product Name: 4-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-ylpyridazine
• CAS No: 2034393-18-3
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• CID: 6317641
• PubChem ID: 122246593
• Update Time: 2025-06-29

4-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-ylpyridazine Chemical and Physical Properties

Names and Identifiers

• 4-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-ylpyridazine
• F6572-2103
• cyclohex-3-en-1-yl-(4-pyridazin-4-ylpiperazin-1-yl)methanone
• cyclohex-3-en-1-yl(4-(pyridazin-4-yl)piperazin-1-yl)methanone
• 4-[4-(cyclohex-3-ene-1-carbonyl)piperazin-1-yl]pyridazine
• 2034393-18-3
• AKOS032469236

• Inchi： 1S/C15H20N4O/c20-15(13-4-2-1-3-5-13)19-10-8-18(9-11-19)14-6-7-16-17-12-14/h1-2,6-7,12-13H,3-5,8-11H2
• InChI Key： NONVLPBVYDILGP-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1)N1CCN(C2=CN=NC=C2)CC1

Computed Properties

• Exact Mass: 272.16371127g/mol
• Monoisotopic Mass: 272.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-ylpyridazine

Introduction to 4-4-(Cyclohex-3-ene-1-carbonyl)piperazin-1-ylpyridazine (CAS No. 2034393-18-3)

4-4-(Cyclohex-3-ene-1-carbonyl)piperazin-1-ylpyridazine (CAS No. 2034393-18-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research advancements.

The chemical structure of 4-4-(Cyclohex-3-ene-1-carbonyl)piperazin-1-ylpyridazine is noteworthy for its combination of a pyridazine ring and a cyclohexene moiety linked through a piperazine bridge. The pyridazine ring, a six-membered heterocyclic compound with two nitrogen atoms, is known for its versatile reactivity and biological activity. The cyclohexene moiety, on the other hand, introduces additional structural complexity and potential for conformational flexibility. The piperazine bridge serves as a linker that enhances the overall stability and solubility of the molecule.

In terms of physical properties, 4-4-(Cyclohex-3-ene-1-carbonyl)piperazin-1-ylpyridazine is typically a white crystalline solid with a molecular weight of approximately 285.36 g/mol. It exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental protocols. The compound's melting point is around 150°C, which is an important parameter for its handling and storage.

The biological activities of 4-4-(Cyclohex-3-ene-1-carbonyl)piperazin-1-ylpyridazine have been the subject of several recent studies. One notable area of research has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition can lead to reduced cell proliferation and inflammation, making it a promising candidate for drug development.

In addition to its enzymatic inhibition properties, 4-4-(Cyclohex-3-ene-1-carbonyl)piperazin-1-ylpyridazine has also demonstrated potential as an anti-inflammatory agent. Research has indicated that it can modulate the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic applications in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-4-(Cyclohex-3-ene-1-carbonyl)piperazin-1-ylpyridazine have also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has good bioavailability. It is metabolized primarily in the liver through cytochrome P450 enzymes and is excreted mainly through the kidneys. These properties make it a viable candidate for further preclinical and clinical evaluation.

To further explore the therapeutic potential of 4-4-(Cyclohex-3-en e - 1 - carbonyl ) piperazin - 1 - ylpyridazine , several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound can effectively reduce tumor growth in xenograft models of human cancer. Additionally, it has shown promise in reducing inflammation in models of inflammatory diseases such as colitis and arthritis. These findings provide strong evidence for the compound's efficacy and safety profile.

The safety profile of 4 - 4 - ( Cyclohex - 3 - ene - 1 - carbonyl ) piperazin - 1 - ylpyridazine has also been evaluated through toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses with minimal side effects observed in animal models. This favorable safety profile supports its potential for further development as a therapeutic agent.

In conclusion, 4 - 4 - ( Cyclohex - 3 - ene - 1 - carbonyl ) piperazin - 1 - ylpyridazine ( CAS No . 2034393 - 18 - 3 ) represents a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , favorable pharmacokinetic properties , and demonstrated efficacy in preclinical studies make it an attractive candidate for further research and development . Ongoing studies are expected to provide more detailed insights into its mechanisms of action , optimal dosing regimens , and potential clinical applications .